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Compound of Interest

Compound Name: 3-(Methylthio)propyl acetate

Cat. No.: B104257 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 3-(Methylthio)propyl acetate, offering procedural, step-by-step guidance to foster a

culture of safety and build trust in your operational protocols.

Chemical Profile:

Name: 3-(Methylthio)propyl acetate

CAS Number: 16630-55-0[1]

Formula: C6H12O2S[1]

Synonyms: Acetic Acid 3-(Methylthio)propyl Ester, Methionyl acetate[2][3]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling 3-(Methylthio)propyl acetate.
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Situation Eyes/Face Hands Body Respiratory

Routine

Handling/Weighi

ng

Safety glasses

with side shields

or goggles.[1]

Chemical-

resistant gloves

(e.g., Nitrile

rubber).

Laboratory coat.

[1]

Not typically

required if

handled in a

well-ventilated

area or chemical

fume hood.[1]

Large Volume

Transfers

Chemical safety

goggles and a

face shield.[4]

Chemical-

resistant gloves

(e.g., Nitrile

rubber).

Chemical-

resistant apron

or coveralls over

a lab coat.[4]

A NIOSH/MSHA

approved

respirator may

be necessary if

ventilation is

inadequate or if

vapors are

generated.[5][6]

Spill Cleanup

Chemical safety

goggles and a

face shield.[4]

Heavy-duty,

chemical-

resistant gloves.

Complete

protective

clothing,

potentially

including

chemical-

resistant boots

and suit.[1]

A self-contained

breathing

apparatus

(SCBA) may be

required for large

spills or in poorly

ventilated areas.

[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling chemicals minimizes risks. Follow these steps for the safe

management of 3-(Methylthio)propyl acetate.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Ensure the supplier's label and Safety Data Sheet (SDS) are present and legible.
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Log the chemical into your laboratory's inventory system.

2. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

Keep the container tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]

The recommended storage temperature is typically 2-8°C.[3][8]

3. Handling and Use:

Always handle 3-(Methylthio)propyl acetate in a well-ventilated area, preferably within a

chemical fume hood.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[5][9]

Use only non-sparking tools.[5][6]

Avoid contact with skin, eyes, and clothing.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[1][4]

4. Disposal:

Dispose of waste in accordance with all local, regional, and national regulations.[1][5]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[5]

Do not dispose of the chemical down the drain or into the environment.[4][6]

Contaminated containers should be treated as the product itself and disposed of accordingly.

[6]
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Emergency Plan: Spills and Exposure
Prompt and correct action during an emergency can significantly mitigate harm.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[4][10]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[4][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][5]

Spill Cleanup Protocol:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel and your

supervisor.[11]

Control Ignition Sources: If the material is flammable, extinguish all nearby ignition sources.

[11]

Ventilate: Increase ventilation to the area, if safe to do so.
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Don PPE: Wear the appropriate PPE for spill cleanup as detailed in the table above.

Contain the Spill: Use inert, non-combustible absorbent materials like sand, earth, or

vermiculite to contain the spill. Prevent the spill from entering drains or waterways.[4][10]

Absorb and Collect: Carefully absorb the spilled material. Collect the absorbed material and

any contaminated soil or other materials into a suitable, labeled container for disposal.[10]

Decontaminate: Clean the spill area with a suitable detergent and water.

Dispose: Dispose of the collected waste and contaminated materials as hazardous waste in

accordance with regulations.[10]

For large spills, contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.[11]

Below is a workflow diagram for handling a chemical spill of 3-(Methylthio)propyl acetate.
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Immediate Response
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Ventilate Area (If Safe)

Don Appropriate PPE
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Click to download full resolution via product page

Caption: Workflow for Handling a Chemical Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104257?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

